Cas no 146533-47-3 (2-Chloro-4-(trifluoromethyl)benzenesulfonamide)

2-Chloro-4-(trifluoromethyl)benzenesulfonamide is a sulfonamide derivative featuring a chloro and trifluoromethyl substituent on the benzene ring. This compound is valued for its versatility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing groups enhances its reactivity in nucleophilic substitution and coupling reactions. Its well-defined structure and stability under various conditions make it suitable for use in medicinal chemistry research, where it may serve as a precursor for bioactive molecules. The compound is typically handled under standard laboratory conditions, with purity and consistency being key attributes for reliable performance in synthetic applications.
2-Chloro-4-(trifluoromethyl)benzenesulfonamide structure
146533-47-3 structure
Product Name:2-Chloro-4-(trifluoromethyl)benzenesulfonamide
CAS No:146533-47-3
MF:C7H5ClF3NO2S
MW:259.633310079575
MDL:MFCD00179384
CID:135109
PubChem ID:2773925
Update Time:2025-10-29

2-Chloro-4-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,2-chloro-4-(trifluoromethyl)-
    • 2-Chloro-4-(Trifluoromethyl)Benzene Sulfonamide
    • 2-chloro-4-(trifluoromethyl)benzenesulphonamide
    • AC1MCNO2
    • ACMC-20dywb
    • CTK4C5000
    • Maybridge1_007338
    • SureCN6038959
    • EN300-271035
    • 2-chloro-4-(trifluoromethyl)benzene-1-sulfonamide
    • GS0371
    • MFCD00179384
    • SCHEMBL6038959
    • 2-chloro-4-(trifluoromethyl)benzenesulfonamide
    • F16595
    • 2-chloro-4-(triluoromethyl)benzenesulonamide
    • 2-Chloro-4-trifluoromethylbenzene sulfonamide
    • 146533-47-3
    • AS-47875
    • FT-0643393
    • DTXSID60378777
    • Benzenesulfonamide, 2-chloro-4-(trifluoromethyl)-
    • CHEBI:194684
    • AKOS005254652
    • 2-chloro-4-trifluoromethyl-benzenesulfonamide
    • HMS562F12
    • BBL103155
    • STL556965
    • 2-Chloro-4-(Trifluoromethyl)-Benzenesulfonamide
    • DB-042849
    • 2-Chloro-4-(trifluoromethyl)benzenesulfonamide
    • MDL： MFCD00179384
    • Inchi： 1S/C7H5ClF3NO2S/c8-5-3-4(7(9,10)11)1-2-6(5)15(12,13)14/h1-3H,(H2,12,13,14)
    • InChI Key： ZKBZHFCXIXOBTJ-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C(F)(F)F)C=CC=1S(N)(=O)=O

Computed Properties

  • Exact Mass: 258.96800
  • Monoisotopic Mass: 258.9681618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • Melting Point: 169-171°C
  • PSA: 68.54000
  • LogP: 3.78730

2-Chloro-4-(trifluoromethyl)benzenesulfonamide Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-Chloro-4-(trifluoromethyl)benzenesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

2-Chloro-4-(trifluoromethyl)benzenesulfonamide Pricemore >>

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